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Compound of Interest

Compound Name: Thalidomide-O-C4-COOH

Cat. No.: B2426848

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of potent compounds like Thalidomide-O-C4-COOH are paramount to ensuring
laboratory safety and environmental protection. This guide provides essential, step-by-step
information for the safe disposal of this synthetic E3 ligase ligand-linker, which is utilized in the
development of Proteolysis Targeting Chimeras (PROTACS).[1][2]

Thalidomide-O-C4-COOH, like its parent compound thalidomide, must be handled with
extreme caution due to its potential reproductive toxicity.[3][4] All disposal procedures must be
conducted in strict accordance with local, regional, national, and international regulations. It is
imperative to consult with your institution's Environmental Health and Safety (EHS) department
before proceeding with any disposal protocol.[5][6]

Quantitative Data Summary

While specific quantitative data for Thalidomide-O-C4-COOH is not readily available, the
following table summarizes key information for the parent compound, thalidomide, and related
derivatives, which should be considered as a baseline for handling and disposal procedures.
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Property Value Source

Thalidomide-O-C4-COOH

Molecular Formula C18H18N207 [1]

Molecular Weight 374.34 g/mol [1]

Thalidomide (Parent

Compound)

CAS Number 50-35-1 [31[7]

Physical State Solid [5]

Melting Point 269-271 °C [51[7]

Acute Toxicity (Oral, Rat LD50) 113 mg/kg [8]
Known human teratogen,

Known Hazards potential for reproductive harm,

toxic if swallowed.[3][4][5][7]

Experimental Protocol: General Disposal Procedure

This protocol outlines the safe collection, segregation, and packaging of Thalidomide-O-C4-
COOH waste.

1. Personal Protective Equipment (PPE):

» Before handling the compound, ensure a comprehensive PPE strategy is in place.[6]
e Gloves: Wear chemical-resistant gloves (e.g., nitrile).[9]

o Eye Protection: Use tightly fitting safety goggles or a face shield.[9]

e Lab Coat: A lab coat is mandatory to protect from spills.[9]

o Respiratory Protection: If there is a risk of generating dust or aerosols, a properly fitted
respirator is necessary.[6][9]
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. Waste Ildentification and Labeling:

Clearly label a dedicated, leak-proof waste container with "Hazardous Waste," the full
chemical name "Thalidomide-O-C4-COOH," and any associated hazard symbols (e.g.,
toxic, teratogen).[9]

Do not use chemical formulas or abbreviations on the primary label.[9]

. Waste Segregation and Collection:

Solid Waste: Collect all disposable materials that have come into contact with the compound,
including contaminated gloves, weigh boats, pipette tips, and bench paper, in the designated
solid hazardous waste container.[10]

Liquid Waste: Collect all solutions containing Thalidomide-O-C4-COOH in a separate,
compatible, and clearly labeled liquid hazardous waste container.[5] Do not mix with other
solvent waste streams unless explicitly permitted by your institution's EHS department.[5]

Contaminated Labware: Non-disposable glassware should be decontaminated using a
validated procedure or disposed of as hazardous waste. Consult your EHS department for
appropriate decontamination methods.[5]

. Container Management:

Keep the hazardous waste container securely sealed when not in use.[9]

Store the container in a designated, secure, and well-ventilated satellite accumulation area,
away from incompatible materials.[5][9] The storage area should be clearly marked as a
hazardous waste accumulation site.[5]

. Spill Response:

In the event of a spill, evacuate non-essential personnel from the immediate area.[6]

Ensure the area is well-ventilated.[6]

Wearing appropriate PPE, cover the spill with an absorbent material.[6][9]
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o Carefully collect the absorbed material and place it in a sealed, labeled hazardous waste
container.[6][9]

» Decontaminate the spill area with a suitable solvent (e.g., 70% ethanol or isopropanol),
followed by a cleaning agent.[9][10]

6. Final Disposal:

» Contact your institution's EHS department to arrange for the pickup and final disposal of the
hazardous waste by a licensed hazardous waste disposal contractor.[9]

¢ Maintain accurate records of the amount of Thalidomide-O-C4-COOH waste generated and
the date of disposal for regulatory compliance.[5]

Disposal Workflow
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Caption: Logical workflow for the safe disposal of Thalidomide-O-C4-COOH.
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Disclaimer: This information is intended as a general guide. The responsibility for safe handling
and disposal of Thalidomide-O-C4-COOH lies with the user. Always prioritize the guidance of
your institution's safety office and adhere to all legal requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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